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An In-depth Technical Guide to 2,3-Dihydro-1H-
iIndole-7-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dihydro-1H-indole-7-carboxylic acid, also known as indoline-7-carboxylic acid, is a
heterocyclic compound with a molecular formula of CsHoNO:-. It belongs to the indoline class of
organic molecules, which are characterized by a fused benzene and pyrrolidine ring system.
This scaffold is a common motif in a variety of biologically active compounds and natural
products, making its derivatives, including 2,3-dihydro-1H-indole-7-carboxylic acid, of
significant interest to the pharmaceutical and agrochemical industries. This technical guide
provides a comprehensive overview of the known physical and chemical properties of this
compound, along with relevant experimental protocols and an exploration of its potential
biological significance.

Physicochemical Properties

The physicochemical properties of 2,3-dihydro-1H-indole-7-carboxylic acid are crucial for its
handling, formulation, and potential applications in drug discovery and development. The
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available data, including experimental and predicted values, are summarized in the tables

below.

Property Value Source
CAS Number 15861-40-2 [1]
Molecular Formula CoHsNO2 [1]
Molecular Weight 163.17 g/mol [1]
Appearance Solid

Melting Point 156 °C (decomposes) [2]
Boiling Point (Predicted) 356.3+31.0°C [2]
Density (Predicted) 1.283 + 0.06 g/cm?3 [2]

Table 2: Chemical and Pl Kinetic F .

Property Value Source
pKa (Predicted) 1.87 £0.20 [2]
LogP (Predicted) 1.3528 [3]
Topological Polar Surface Area

(TPSA) 49.33 A2 [3]
Hydrogen Bond Donors 2 [3]
Hydrogen Bond Acceptors 2 [3]
Rotatable Bonds 1 [3]

Synthesis and Experimental Protocols

A documented method for the synthesis of 2,3-dihydro-1H-indole-7-carboxylic acid involves
the hydrolysis of 7-cyanoindoline.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/indole-3-carboxylic-acid-plant-growth-agrochemicals-dv
https://www.nbinno.com/article/pharmaceutical-intermediates/indole-3-carboxylic-acid-plant-growth-agrochemicals-dv
https://www.nbinno.com/article/pharmaceutical-intermediates/indole-3-carboxylic-acid-plant-growth-agrochemicals-dv
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11477627/
https://www.chemscene.com/product/15861-40-2.html
https://www.chemscene.com/product/15861-40-2.html
https://www.chemscene.com/product/15861-40-2.html
https://www.chemscene.com/product/15861-40-2.html
https://www.chemscene.com/product/15861-40-2.html
https://www.benchchem.com/product/b103639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis of 2,3-Dihydro-1H-
indole-7-carboxylic Acid

Materials:

7-cyanoindoline

50% aqueous sulfuric acid

24% aqueous sodium hydroxide

6N hydrochloric acid

Ethyl acetate

Procedure:

A mixture of 7-cyanoindoline (4.32 g) and 50% aqueous sulfuric acid (40 mL) is stirred at
110-120 °C for 5.5 hours.

» The reaction mixture is then cooled to 5 °C.

e The pH of the mixture is adjusted to 7-8 with 24% aqueous sodium hydroxide.

o The mixture is washed with ethyl acetate.

e The aqueous layer is separated and its pH is adjusted to 2.5-3.0 with 6N hydrochloric acid.

e The resulting precipitate is collected by filtration to yield 2,3-dihydro-1H-indole-7-
carboxylic acid (3.25 g).
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Synthesis of 2,3-Dihydro-1H-indole-7-carboxylic Acid

7-Cyanoindoline +
50% H2S0a4

:

Stir at 110-120 °C
for 5.5 hours

:

Coolto5°C

l

Adjust pH to 7-8
with 24% NaOH

:

Wash with
Ethyl Acetate

:

Separate Aqueous Layer

:

Adjust pH to 2.5-3.0
with 6N HCI

Precipitate Collection
(2,3-Dihydro-1H-indole-
7-carboxylic acid)
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Potential Areas of Biological Investigation for Indole Derivatives

Indole Derivatives

Modulation of
Signaling Pathways

:

PI3K/Akt/mTOR Pathway NF-kB Pathway IDO1/TDO Inhibition

/

Cancer Therapy

Enzyme Inhibition

Immunotherapy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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